Cas no 10048-74-5 (4H-1,2,4-Triazol-4-amine,N-[3-(5-nitro-2-furanyl)-2-propen-1-ylidene]-)

• Product Name: 4H-1,2,4-Triazol-4-amine,N-[3-(5-nitro-2-furanyl)-2-propen-1-ylidene]-
• CAS No: 10048-74-5
• MF: C₉H₇N₅O₃
• MW: 233.183580636978
• CID: 144449
• PubChem ID: 9578264
• Update Time: 2025-04-19

4H-1,2,4-Triazol-4-amine,N-[3-(5-nitro-2-furanyl)-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine,N-[3-(5-nitro-2-furanyl)-2-propen-1-ylidene]-
• (E,E)-3-(5-nitrofuran-2-yl)-N-(1,2,4-triazol-4-yl)prop-2-en-1-imine
• furacrylan
• [3-(5-nitro-furan-2-yl)-allylidene]-[1,2,4]triazol-4-yl-amine
• 1-(5-Nitro-2-furylacrylidenamino)-1,3,4-triazole
• 1-(5-Nitro-2-furylallylidenamino)-1,3,4-triazol
• 1-< 2-(5-Nitro-furfuryliden)-aethylidenamino> -1,3,4-triazol
• N-[(5-nitro-2-furanyl)-2-propenylidene]-4H-1,2,4-triazole-4-amine
• 10048-74-5
• N-[(1E,2E)-3-(5-nitro-2-furyl)prop-2-en-1-ylidene]-4H-1,2,4-triazol-4-amine

• Inchi： 1S/C9H7N5O3/c15-14(16)9-4-3-8(17-9)2-1-5-12-13-6-10-11-7-13/h1-7H/b2-1+,12-5+
• InChI Key： RXGYIXICJVGDPI-LYTCUFGASA-N
• SMILES： O1C(=CC=C1/C=C/C=N/N1C=NN=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.05501
• Monoisotopic Mass: 233.054889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102

Experimental Properties

• Density: 1.48
• Boiling Point: 443.3°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.675
• PSA: 99.35
• LogP: 1.84980